Cas no 2002785-62-6 (tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 2002785-62-6
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• CID: 4633360
• Update Time: 2025-06-11

tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C11H18BrNO2/c1-10(2,3)15-9(14)13-6-8-4-11(13,5-8)7-12/h8H,4-7H2,1-3H3
• InChI Key： HDWRWDVFFQWEHG-UHFFFAOYSA-N
• SMILES： C12(CBr)CC(C1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Comprehensive Overview of tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2002785-62-6)

The compound tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2002785-62-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a bromomethyl group and a tert-butyl carboxylate moiety, is pivotal in the synthesis of complex bioactive molecules. Its unique 2-azabicyclo[2.1.1]hexane scaffold makes it a valuable intermediate for drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases.

In recent years, the demand for azabicyclic compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring their potential as enzyme inhibitors and receptor modulators. The presence of the bromomethyl group in this compound allows for further functionalization, making it a versatile building block for cross-coupling reactions and nucleophilic substitutions. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex drug candidates.

The tert-butyl carboxylate protecting group in this compound enhances its stability during synthetic processes, a feature highly valued in peptide synthesis and prodrug development. This attribute is particularly relevant given the rising interest in targeted drug delivery systems and bioconjugation techniques. Additionally, the compound's azabicyclo[2.1.1]hexane core is structurally similar to motifs found in several FDA-approved drugs, underscoring its potential for lead optimization in pharmaceutical R&D.

From a synthetic chemistry perspective, tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is often discussed in the context of stereoselective synthesis and chiral auxiliaries. Its rigid bicyclic framework poses intriguing challenges for asymmetric catalysis, a hot topic in modern organic chemistry. The compound's CAS No. 2002785-62-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the compound's applications. With the pharmaceutical industry shifting toward green chemistry principles, researchers are investigating sustainable methods to synthesize azabicyclic derivatives. The bromomethyl functionality, while reactive, can be leveraged in atom-economical transformations, aligning with the global push for eco-friendly synthesis.

In summary, tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2002785-62-6) represents a critical tool for advancing drug discovery and synthetic chemistry. Its multifaceted reactivity, combined with its structural uniqueness, positions it at the forefront of innovative therapeutic development and methodological breakthroughs in organic synthesis.